An In-Depth Technical Guide to the Structure Elucidation of Ethyl 2-bromooxazole-5-carboxylate
An In-Depth Technical Guide to the Structure Elucidation of Ethyl 2-bromooxazole-5-carboxylate
Distribution: For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive, multi-faceted approach to the definitive structure elucidation of ethyl 2-bromooxazole-5-carboxylate (CAS No. 1060816-22-9), a heterocyclic building block of increasing importance in medicinal chemistry and materials science. Moving beyond a simple recitation of data, this document details the strategic application and interpretation of mass spectrometry (MS), infrared (IR) spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C). We emphasize the causal logic behind the analytical workflow, demonstrating how orthogonal techniques are synergistically employed to confirm molecular weight, identify functional groups, and, most critically, establish the precise regiochemistry of the substituents on the oxazole core. This guide serves as a practical framework for the structural verification of complex heterocyclic systems, ensuring the scientific integrity required for advanced research and development.
Introduction: The Imperative for Unambiguous Characterization
Ethyl 2-bromooxazole-5-carboxylate is a bifunctional molecule featuring an electron-rich oxazole ring, a synthetically versatile bromine atom, and an ethyl ester moiety. This substitution pattern makes it a valuable precursor for the synthesis of complex pharmaceutical agents and functional materials. However, the synthetic routes to this compound can potentially yield constitutional isomers, such as ethyl 2-bromooxazole-4-carboxylate or ethyl 5-bromooxazole-2-carboxylate.[1] An unconfirmed or misassigned structure can lead to the derailment of entire research programs, wasted resources, and irreproducible results.
Therefore, a rigorous and systematic elucidation of its structure is not merely a procedural formality but a foundational pillar of scientific validity. This guide champions a self-validating analytical system, where the data from each technique corroborates the others, culminating in a single, undeniable structural assignment.
The Analytical Strategy: A Convergent, Multi-Technique Workflow
The structure elucidation of an unknown compound is a process of systematic deduction. Our workflow is designed to answer three fundamental questions in sequence:
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What is the molecular mass and elemental composition? (Mass Spectrometry)
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What functional groups are present? (Infrared Spectroscopy)
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How are the atoms connected? (¹³C and ¹H NMR Spectroscopy)
Workflow for Structure Elucidation
Caption: A convergent workflow for unambiguous structure elucidation.
Mass Spectrometry: Establishing the Foundation
Objective: To determine the molecular weight and confirm the elemental formula. High-Resolution Mass Spectrometry (HRMS) is the gold standard for this purpose due to its ability to provide highly accurate mass measurements.
Expected HRMS Data (ESI+)
| Parameter | Expected Value | Rationale |
|---|---|---|
| [M+H]⁺ Calculated | C₆H₇BrNO₃⁺: 221.9658 | Based on the molecular formula C₆H₆BrNO₃ + H⁺. |
| [M+Na]⁺ Calculated | C₆H₆BrNNaO₃⁺: 243.9477 | Common adduct observed in ESI. |
| Isotope Pattern | Two peaks of ~1:1 intensity, separated by 2 Da | Confirms the presence of a single bromine atom (⁷⁹Br and ⁸¹Br isotopes).[2] |
Interpretation & Causality: The primary goal is to match the experimentally observed accurate mass to the calculated mass within a narrow tolerance (typically < 5 ppm). This provides strong evidence for the elemental formula C₆H₆BrNO₃. The observation of the characteristic A+2 isotope peak is a definitive confirmation of the presence of one bromine atom, immediately ruling out structures that do not contain this element.
Low-Resolution MS/MS for Fragmentation Analysis: Further fragmentation analysis (MS/MS) of the molecular ion can reveal key structural components.
Expected Key Fragments in ESI-MS/MS
| m/z (for ⁷⁹Br) | Proposed Fragment | Rationale for Loss |
|---|---|---|
| 194/196 | [M - C₂H₄]⁺ | McLafferty-type rearrangement from the ethyl ester. |
| 176/178 | [M - OC₂H₅]⁺ | Loss of the ethoxy radical, a common pathway for ethyl esters.[3] |
| 148/150 | [M - CO - OC₂H₅]⁺ | Subsequent loss of carbon monoxide from the acylium ion. |
Mass Spectrometry Fragmentation Pathway
Caption: Key fragmentation pathways for ethyl 2-bromooxazole-5-carboxylate.
Infrared (IR) Spectroscopy: Functional Group Identification
Objective: To identify the key functional groups present in the molecule. IR spectroscopy is highly sensitive to the vibrations of specific bonds, providing a rapid and non-destructive confirmation of the molecular architecture.
Expected Characteristic IR Absorptions
| Wavenumber (cm⁻¹) | Vibration Type | Functional Group Assignment |
|---|---|---|
| ~3125 cm⁻¹ | C-H stretch (sp²) | Aromatic C-H on the oxazole ring. |
| 2980-2850 cm⁻¹ | C-H stretch (sp³) | Ethyl group C-H bonds. |
| ~1725 cm⁻¹ | C=O stretch | Ester carbonyl, conjugated with the oxazole ring. [4] |
| ~1580 cm⁻¹ | C=N stretch | Oxazole ring vibration. |
| ~1250 cm⁻¹ | C-O stretch (asymmetric) | Ester C-O bond. |
| ~1100 cm⁻¹ | C-O-C stretch | Oxazole ring ether bond. |
Interpretation & Causality: The most diagnostic peak in the IR spectrum is the strong absorption around 1725 cm⁻¹ , which is highly characteristic of a carbonyl group. Its position, slightly lower than a typical saturated ester (~1740 cm⁻¹), indicates conjugation with the π-system of the oxazole ring.[4] This single peak provides powerful, direct evidence for the ethyl carboxylate substituent. The presence of both sp² (~3125 cm⁻¹) and sp³ (2980-2850 cm⁻¹) C-H stretches confirms the existence of both the aromatic oxazole ring and the aliphatic ethyl group. The combination of these peaks strongly supports the gross structure proposed by the mass spectrometry data.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Map
NMR spectroscopy provides the ultimate confirmation of the atomic connectivity and regiochemistry. By analyzing the chemical environment and interactions of every carbon and hydrogen atom, we can piece together the molecular puzzle with certainty.
¹³C NMR Spectroscopy: The Carbon Skeleton
Objective: To identify all unique carbon environments in the molecule.
Predicted ¹³C NMR Chemical Shifts (in CDCl₃, 125 MHz)
| Predicted δ (ppm) | Carbon Assignment | Rationale |
|---|---|---|
| ~158 ppm | C5 (C-COOEt) | Attached to the electron-withdrawing ester group. |
| ~157 ppm | C2 (C-Br) | Attached to electronegative Br and N atoms. |
| ~130 ppm | C4 (C-H) | The sole C-H on the oxazole ring. |
| ~160 ppm | C=O | Ester carbonyl carbon, highly deshielded. [5] |
| ~62 ppm | -OCH₂- | Ethyl group methylene, attached to oxygen. |
| ~14 ppm | -CH₃ | Ethyl group methyl. |
Interpretation & Causality: The ¹³C NMR spectrum is expected to show six distinct signals, corresponding to the six carbon atoms in the molecule. The downfield signal at ~160 ppm is unambiguously assigned to the ester carbonyl carbon.[6] The three signals in the aromatic region (~120-160 ppm) correspond to the oxazole ring carbons. Crucially, the signal for C2 will be significantly influenced by the attached bromine, while C5 will be deshielded by the ester group. The signal for C4, being the only carbon attached to a hydrogen, could be definitively assigned using a DEPT (Distortionless Enhancement by Polarization Transfer) experiment, which would show it as a positive CH signal. The two upfield signals (~62 and ~14 ppm) are characteristic of the ethyl group carbons.
¹H NMR Spectroscopy: Connectivity and Regiochemistry
Objective: To determine the number and type of protons and their connectivity, which ultimately confirms the substitution pattern.
Predicted ¹H NMR Chemical Shifts (in CDCl₃, 500 MHz)
| Predicted δ (ppm) | Multiplicity | Integration | Coupling (J, Hz) | Proton Assignment | Rationale |
|---|---|---|---|---|---|
| ~7.8 ppm | Singlet (s) | 1H | N/A | H4 | The sole proton on the electron-deficient oxazole ring. Its singlet nature is key. |
| ~4.4 ppm | Quartet (q) | 2H | ~7.1 Hz | -OCH₂- | Methylene protons adjacent to oxygen and split by the methyl group. |
| ~1.4 ppm | Triplet (t) | 3H | ~7.1 Hz | -CH₃ | Methyl protons split by the adjacent methylene group. |
Interpretation & Causality: Distinguishing Isomers The ¹H NMR spectrum provides the most critical piece of evidence for confirming the 2,5-disubstitution pattern.
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The Key Signal: The presence of a single proton signal in the aromatic region (~7.8 ppm) as a singlet is the smoking gun. This indicates there is only one proton on the oxazole ring and that it has no adjacent proton neighbors to couple with.
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Eliminating Isomers:
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Ethyl 2-bromooxazole-4-carboxylate: This isomer would also show a single proton on the ring (H5), and it would also be a singlet. However, its chemical shift would likely be different. More importantly, the combination with ¹³C NMR and 2D NMR (like HMBC) would be necessary to differentiate it definitively. An HMBC experiment would show a correlation from the H5 proton to the carbonyl carbon (a ³J coupling), which would not be present in our target molecule.
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Ethyl 5-bromooxazole-2-carboxylate: This isomer has two protons on the oxazole ring (H2 and H4). The ¹H NMR spectrum would be dramatically different, showing two signals in the aromatic region, likely as two distinct singlets or narrow doublets depending on the long-range coupling.
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The characteristic quartet and triplet in the upfield region, with a 2:3 integration ratio and a shared coupling constant of ~7.1 Hz, are the unmistakable signature of an ethyl group.[7]
Experimental Protocols
High-Resolution Mass Spectrometry (HRMS)
-
Sample Preparation: Prepare a ~1 mg/mL solution of the compound in methanol or acetonitrile. Dilute 1:100 in the same solvent containing 0.1% formic acid to promote protonation ([M+H]⁺).
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Instrumentation: Utilize a time-of-flight (TOF) or Orbitrap mass spectrometer equipped with an electrospray ionization (ESI) source.
-
Acquisition Parameters (Positive Ion Mode):
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Capillary Voltage: 3.5 kV
-
Source Temperature: 120 °C
-
Desolvation Gas (N₂): Flow rate of 600 L/hr at 350 °C.
-
Mass Range: m/z 50-500.
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Data Acquisition: Centroid mode.
-
-
Calibration: Calibrate the instrument immediately prior to the run using a known standard (e.g., sodium formate) to ensure mass accuracy below 5 ppm.
Fourier-Transform Infrared (FT-IR) Spectroscopy
-
Sample Preparation: If the sample is a solid, place a small amount onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory. Ensure good contact by applying pressure with the anvil.
-
Instrumentation: Use a standard FT-IR spectrometer with an ATR accessory.
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Acquisition Parameters:
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Scan Range: 4000-400 cm⁻¹.
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Resolution: 4 cm⁻¹.
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Scans: Average 16 scans to improve the signal-to-noise ratio.
-
-
Background Correction: Perform a background scan of the clean, empty ATR crystal before running the sample. The instrument software will automatically subtract the background spectrum from the sample spectrum.
Nuclear Magnetic Resonance (NMR) Spectroscopy
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Sample Preparation: Dissolve ~5-10 mg of the compound in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard (δ 0.00 for both ¹H and ¹³C).
-
Instrumentation: Use a 400 MHz or higher field NMR spectrometer.
-
¹H NMR Acquisition:
-
Pulse Program: Standard single pulse (zg30).
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Spectral Width: -2 to 12 ppm.
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Acquisition Time: ~3 seconds.
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Relaxation Delay: 2 seconds.
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Number of Scans: 8.
-
-
¹³C{¹H} NMR Acquisition:
-
Pulse Program: Standard proton-decoupled pulse program (zgpg30).
-
Spectral Width: -10 to 220 ppm.
-
Acquisition Time: ~1.5 seconds.
-
Relaxation Delay: 2 seconds.
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Number of Scans: 1024 (or more, as the ¹³C nucleus is less sensitive).
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Conclusion
The structural elucidation of ethyl 2-bromooxazole-5-carboxylate is achieved through a logical and self-validating workflow. HRMS confirms the elemental formula (C₆H₆BrNO₃) and the presence of bromine. IR spectroscopy identifies the key functional groups: a conjugated ester, an aromatic ring, and an ethyl group. Finally, ¹H and ¹³C NMR spectroscopy provide the definitive evidence of connectivity. The observation of a single aromatic proton as a singlet in the ¹H NMR spectrum, in concert with the six unique carbon signals in the ¹³C NMR spectrum, decisively confirms the 2,5-disubstitution pattern and rules out other potential isomers. This rigorous, multi-technique approach ensures the highest level of scientific integrity for downstream applications.
References
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Abraham, R. J. (n.d.). 1H chemical shifts in NMR, part 18 1. Ring currents and π-electron effects in hetero-aromatics. Modgraph. Available at: [Link]
- Brown, D. J., & Ghosh, P. B. (1969). The spectra, ionization, and deuteriation of oxazoles and related compounds. Journal of the Chemical Society B: Physical Organic, 270.
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Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]
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Chemistry LibreTexts. (2025, January 1). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]
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Doc Brown's Chemistry. (n.d.). mass spectrum of ethyl ethanoate fragmentation pattern. Retrieved from [Link]
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Gable, K. (n.d.). 13C NMR Chemical Shift. Oregon State University. Retrieved from [Link]
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JournalsPub. (n.d.). Heterocyclic Oxadiazole Derivatives Through Various Spectroscopic Techniques as UV, IR. Retrieved from [Link]
- Royal Society of Chemistry. (2019).
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Semantic Scholar. (2021). Ethyl 1-butyl-2-(2-hydroxy-4-methoxyphenyl)-1H-benzo[d]im- idazole-5-carboxylate. Retrieved from [Link]
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University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]
- Wiley-VCH. (2007).
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